Cas no 2549047-13-2 (1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine)

• Product Name: 1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• CAS No: 2549047-13-2
• MF: C₁₅H₂₀F₃N₃O₂
• MW: 331.333414077759
• CID: 5313621
• PubChem ID: 154883310
• Update Time: 2025-11-01

1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-Dioxan-2-ylmethyl)-4-[5-(trifluoromethyl)-2-pyridinyl]piperazine
• F6755-1914
• AKOS040724960
• 2549047-13-2
• 1-[(1,4-dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• 1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine

• Inchi： 1S/C15H20F3N3O2/c16-15(17,18)12-1-2-14(19-9-12)21-5-3-20(4-6-21)10-13-11-22-7-8-23-13/h1-2,9,13H,3-8,10-11H2
• InChI Key： NPQFLJRGDUDFLQ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCN(CC2COCCO2)CC1)(F)F

Computed Properties

• Exact Mass: 331.15076138g/mol
• Monoisotopic Mass: 331.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.9±45.0 °C(Predicted)
• pka: 6.77±0.10(Predicted)

Additional information on 1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine

Introduction to 1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine (CAS No. 2549047-13-2)

The compound 1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine, identified by its CAS number 2549047-13-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework combining a dioxane moiety with a trifluoromethyl substituted pyridine ring linked to a piperazine backbone, has garnered considerable attention due to its potential therapeutic applications. The intricate design of this compound not only underscores the ingenuity of modern medicinal chemistry but also highlights its relevance in addressing complex biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules with fluorinated aromatic groups, particularly those containing trifluoromethyl substituents. The trifluoromethyl group, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity, has become a cornerstone in drug design. The presence of this moiety in 1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine suggests that it may exhibit improved pharmacokinetic properties compared to its non-fluorinated counterparts. This feature is particularly crucial in the development of next-generation therapeutics where prolonged half-life and efficient target engagement are paramount.

The dioxane ring in this compound introduces an additional layer of complexity, offering potential benefits in terms of bioisosteric replacement and enhanced solubility. Dioxane-based scaffolds have been explored in various pharmaceutical contexts due to their ability to modulate electronic properties and steric hindrance around the active site of enzymes or receptors. The combination of these structural elements—dioxane, trifluoromethyl pyridine, and piperazine—creates a versatile platform for further derivatization and optimization.

Recent studies have highlighted the role of piperazine derivatives in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The piperazine moiety, characterized by its basic nitrogen atoms, can form hydrogen bonds and ionic interactions with biological targets, making it an ideal scaffold for drug development. In 1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine, the piperazine ring is strategically positioned to interact with key pharmacophores in biological systems, enhancing the compound's binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the dioxane ring necessitates careful consideration of protecting group strategies to prevent unwanted side reactions. Similarly, the incorporation of the trifluoromethyl group demands specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to introduce fluorine atoms into complex molecules with greater efficiency, thereby facilitating the synthesis of compounds like 1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. The use of docking algorithms and quantum mechanical calculations has provided valuable insights into the binding modes and energetics of drug-receptor interactions. These computational approaches have not only accelerated the drug discovery process but also enabled the identification of key structural features that contribute to pharmacological activity.

In clinical research, early-stage trials have demonstrated promising results for analogs featuring similar structural motifs. While further studies are needed to fully elucidate the therapeutic potential of 1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine, these preliminary findings suggest that it may serve as a lead compound for developing novel treatments targeting neurological disorders. The compound's ability to modulate neurotransmitter systems and interact with specific receptors makes it an attractive candidate for further investigation.

The impact of this compound extends beyond its immediate therapeutic applications. Its unique structural features offer valuable insights into drug design principles and can inspire new generations of molecular entities with enhanced pharmacological properties. The integration of advanced synthetic methodologies with computational modeling has streamlined the process of identifying promising candidates for preclinical testing, thereby accelerating the transition from laboratory discovery to clinical practice.

As research in pharmaceutical chemistry continues to evolve, compounds like 1-[(1,4-Dioxan-2-yl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine will play a pivotal role in shaping future therapeutic strategies. The combination of innovative molecular design, cutting-edge synthetic techniques, and rigorous computational analysis underscores the dynamic nature of modern drug discovery. This interdisciplinary approach not only enhances our understanding of biological processes but also paves the way for more effective and targeted treatments.